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Compound of Interest

Compound Name: cis-Isolimonenol

Cat. No.: B121254

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic properties of cis-
Isolimonenol, a monoterpene alcohol found in various plant essential oils. While research has
highlighted the biological activities of essential oils containing this compound, data on the
isolated molecule remains limited. This document summarizes the current knowledge and
provides standardized protocols for its further investigation.

Core Properties

cis-Isolimonenol, systematically named (1S,4R)-p-Mentha-2,8-dien-1-ol, is a naturally
occurring monoterpenoid.[1] It is recognized as a constituent of various plant essential oils,
notably from species such as Cymbopogon flexuosus (lemongrass).[2] It also serves as a drug
intermediate in the synthesis of the anti-epileptic medication Epidiolex.[1]

Physicochemical Characteristics

The fundamental physicochemical properties of cis-Isolimonenol are summarized in the table
below, compiled from various chemical data sources.
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Property Value References
Molecular Formula C10H160 [1]
Molecular Weight 152.24 g/mol [1]
CAS Number 22972-51-6 [1]

Colorless to light yellow liquid;
Appearance o [1]
solidifies below 18°C

Melting Point ~18 °C [1]

Boiling Point ~216.8 °C at 760 mmHg N/A

Poorly soluble in water;
Solubility Soluble in DMSO (= 100 [1]

mg/mL), ethanol, and corn oil

Pure form: -20°C forup to 3
Storage years. In solvent: -80°C for up [1]

to 6 months.

Computational Data

Computationally derived properties offer insights into the molecule's behavior in biological

systems.

Property Value Reference
Topological Polar Surface Area

(TPSA) 20.23 A2 N/A

LogP 2.2797 N/A
Hydrogen Bond Donors 1 N/A
Hydrogen Bond Acceptors 1 N/A
Rotatable Bonds 1 N/A
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Biological Context and Activity (Inferred)

Direct studies on the biological activity of isolated cis-Isolimonenol are not extensively
available in the public domain. However, it is a known constituent of essential oils that exhibit a
range of biological effects, including antimicrobial, anti-inflammatory, and cytotoxic activities.
For instance, it has been identified in the essential oil of Cymbopogon giganteus and
Caryopteris x clandonensis, which have demonstrated bioactivity.[3][4]

The following sections outline the general biological activities associated with essential oils
containing cis-Isolimonenol and provide standardized protocols for testing the pure
compound.

Antimicrobial Activity

Essential oils containing a variety of monoterpenoids have shown efficacy against pathogenic
bacteria and fungi. The presence of cis-lsolimonenol in these oils suggests it may contribute
to their antimicrobial properties.

Anti-Inflammatory Activity

Monoterpenes are widely studied for their anti-inflammatory effects. Essential oils containing
cis-Isolimonenol have been associated with anti-inflammatory responses, suggesting a
potential role for this compound in modulating inflammatory pathways.

Cytotoxic Activity

Certain monoterpenes exhibit cytotoxic effects against cancer cell lines.[5] While specific data
for cis-Isolimonenol is lacking, its presence in cytotoxic essential oils warrants further
investigation into its potential as an anticancer agent.

Experimental Protocols

The following are detailed, standardized methodologies for key experiments to characterize the
biological activity of cis-lsolimonenol.

Isolation and Analysis Workflow
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The logical workflow for isolating cis-Isolimonenol from a natural source like Cymbopogon
flexuosus and subsequent analysis is outlined below.

Extraction & Isolation

Cymbopogon flexuosus
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Workflow for Isolation and Analysis of cis-Isolimonenol.

Protocol for Isolation by Hydrodistillation:

o Plant Material Preparation: Fresh aerial parts of Cymbopogon flexuosus are harvested and
shade-dried for approximately two days. The dried material is then cut into small pieces.[3]

o Hydrodistillation: The prepared plant material is subjected to hydrodistillation for 3-4 hours
using a Clevenger-type apparatus.[3][6]

 Oil Collection: The collected essential oil is dried over anhydrous sodium sulphate to remove
residual water.

o Storage: The dried oil is stored in sealed vials at 4°C until further analysis.[6]

« Purification:cis-lsolimonenol can be further purified from the essential oil mixture using
techniques like fractional distillation under reduced pressure or preparative gas
chromatography (Prep-GC).

Antimicrobial Susceptibility Testing

Protocol for Broth Microdilution Assay (Minimum Inhibitory Concentration - MIC):

e Inoculum Preparation: Prepare a suspension of the test microorganism (e.g.,
Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth (e.g., Luria
Broth) and adjust the concentration to approximately 1 x 108 CFU/mL, equivalent to a 0.5
McFarland standard.

o Serial Dilution: Perform serial two-fold dilutions of cis-lsolimonenol in a 96-well microtiter
plate containing nutrient broth to achieve a range of final concentrations (e.g., 0.075 to 18.33
pL/mL).

 Inoculation: Add the prepared bacterial or fungal suspension to each well to achieve a final
concentration of 107 CFU/mL.
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» Controls: Include a positive control (broth with inoculum, no compound) and a negative
control (broth only).

 Incubation: Incubate the plates at 37°C for 24 hours.

e MIC Determination: The MIC is the lowest concentration of cis-Isolimonenol at which no
visible growth (turbidity) of the microorganism is observed. Turbidity can be assessed
visually or by measuring the absorbance at 600 nm.

Anti-Inflammatory Assay

Protocol for Nitric Oxide (NO) Inhibition in LPS-Stimulated RAW 264.7 Macrophages:

e Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS
and 1% L-glutamine at 37°C in a 5% CO: incubator.

e Cell Seeding: Seed the cells in a 96-well plate at a density of 3 x 10* cells/well and allow
them to adhere overnight.

e Treatment: Pre-treat the cells with various concentrations of cis-lsolimonenol for 2 hours.

» Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a concentration of 100
ng/mL for 24 hours to induce an inflammatory response.

 Nitrite Measurement: Measure the production of nitric oxide by quantifying the accumulation
of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

o Data Analysis: Compare the nitrite concentrations in the treated wells to the LPS-only control
to determine the percentage of NO inhibition. Calculate the ICso value, which is the
concentration of cis-Isolimonenol that inhibits 50% of the NO production.

o Cytotoxicity Control: Simultaneously perform an MTT assay to ensure that the observed NO
inhibition is not due to cytotoxicity of the compound at the tested concentrations.

Cytotoxicity Assay

Protocol for MTT Assay in MCF-7 and MDA-MB-231 Breast Cancer Cells:
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e Cell Culture: Maintain MCF-7 and MDA-MB-231 cells in their respective recommended
media (e.g., RPMI-1640 for MCF-7, DMEM for MDA-MB-231), supplemented with 10% fetal
bovine serum and antibiotics, in a humidified 5% CO2 atmosphere at 37°C.

o Cell Seeding: Seed the cells in 96-well plates at a density of 2 x 104 cells per well and
incubate for 24 hours to allow for attachment.

o Treatment: Treat the cells with a range of concentrations of cis-Isolimonenol (e.g., 5-80
pg/mL) dissolved in the culture medium (with a final DMSO concentration typically <0.1%)
and incubate for 72 hours.

o MTT Addition: After the incubation period, remove the treatment medium and add 100 pL of
fresh medium and 5 pL of MTT solution (0.5 mg/mL in PBS) to each well. Incubate for 2-4
hours at 37°C.

e Formazan Solubilization: Remove the MTT-containing medium and add 100 pL of DMSO to
each well to dissolve the formazan crystals.

e Absorbance Reading: Measure the optical density at 495 nm or 570 nm using a microplate
reader.

¢ |ICso Calculation: Calculate the cell viability as a percentage relative to the untreated control
cells. The ICso value is the concentration of the compound that causes a 50% reduction in
cell viability.

Signaling Pathway Visualization

While specific signaling pathways for cis-Isolimonenol are not yet elucidated, a generalized
anti-inflammatory mechanism common for many natural products involves the inhibition of the
NF-kB pathway. The following diagram illustrates this hypothetical pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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